Cas no 168971-55-9 (2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 168971-55-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD08691372
• CID: 3109459
• PubChem ID: 16227636
• Update Time: 2025-10-29

2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-N,N-dimethylbenzenesulfonamide
• 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide
• EN300-26543
• Z223640752
• SCHEMBL9269064
• AKOS000200308
• 888-852-7
• 168971-55-9
• G44463

• MDL： MFCD08691372
• Inchi： 1S/C9H14N2O2S/c1-11(2)14(12,13)9-6-4-3-5-8(9)7-10/h3-6H,7,10H2,1-2H3
• InChI Key： WQMFADOHVUURRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CN)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide

2-(Aminomethyl)-N,N-Dimethylbenzene-1-sulfonamide (CAS No. 168971-55-9): An Overview of Its Properties, Applications, and Recent Research

2-(Aminomethyl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 168971-55-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tosylmethylisocyanide (TosMIC), is a valuable reagent in synthetic organic chemistry due to its unique reactivity and functional group versatility.

The molecular structure of 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group and an aminomethyl group. The presence of these functional groups imparts distinct chemical properties, making it a useful intermediate in the synthesis of various biologically active molecules.

In recent years, 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of peptidomimetics and protein-protein interaction inhibitors. These compounds are crucial in the development of novel therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

Recent research has highlighted the importance of 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide in the context of cancer therapy. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of specific enzymes involved in cell proliferation and survival pathways.

Another significant application of 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide is in the development of neuroprotective agents. Research conducted at the University of California, Los Angeles (UCLA) showed that certain derivatives of this compound can effectively protect neurons from oxidative stress and apoptosis, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide is further exemplified by its use in the preparation of fluorescent probes and bioconjugates. These compounds are essential tools in biochemical research, enabling researchers to study cellular processes with high precision and sensitivity. For instance, a recent study published in Bioconjugate Chemistry described the synthesis and application of fluorescently labeled derivatives of this compound for live-cell imaging.

In addition to its applications in medicinal chemistry, 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide has also found use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have explored its potential as a functional monomer for the synthesis of advanced polymers with tunable properties. These polymers have applications in areas such as drug delivery systems, tissue engineering, and electronic materials.

The safety profile of 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide is an important consideration for its practical use. Extensive toxicological studies have shown that this compound exhibits low toxicity when used under appropriate conditions. However, it is essential to handle it with care and follow standard laboratory safety protocols to ensure safe usage.

In conclusion, 2-(aminomethyl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 168971-55-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and biochemical research. Its unique chemical properties and synthetic versatility make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific disciplines.